![molecular formula C8H9FO B1296792 2-(3-Fluorophenyl)ethanol CAS No. 52059-53-7](/img/structure/B1296792.png)
2-(3-Fluorophenyl)ethanol
Overview
Description
2-(3-Fluorophenyl)ethanol is a chemical compound with the CAS Number: 52059-53-7 . It has a molecular weight of 140.16 . It is a clear liquid that can range in color from colorless to yellow .
Molecular Structure Analysis
The molecular formula of this compound is C8H9FO . The InChI code is 1S/C8H9FO/c9-8-3-1-2-7(6-8)4-5-10/h1-3,6,10H,4-5H2 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a boiling point of 90°C at 2.6 mmHg and a flash point of 107°C . The specific gravity is 1.13 at 20°C , and the refractive index is 1.51 .Scientific Research Applications
1. Structural Studies and Crystallography
2-(3-Fluorophenyl)ethanol and its derivatives have been the subject of structural studies and crystallography. These studies provide insights into the molecular structure, crystalline forms, and the formation of intermolecular hydrogen bonds, essential for understanding the compound's properties and potential applications. For instance, a study on the X-ray crystal structures of related compounds highlighted the formation of intermolecular hydrogen bonds and crystal structure details (Percino et al., 2008).
2. Synthesis and Biocatalysis
This compound serves as an intermediate in the synthesis of various bioactive compounds. For example, its enantioselective synthesis is crucial for developing antagonists of the CCR5 chemokine receptor, which have implications in HIV infection prevention. The use of Daucus carota cells for the enantioselective reduction of prochiral ketones to synthesize this compound derivatives demonstrates its importance in biocatalysis and pharmaceutical synthesis (ChemChemTech, 2022).
3. Spectroscopy and Conformational Analysis
Spectroscopic methods, such as laser-induced fluorescence, are used to study the conformational isomers of this compound. These studies aid in understanding the molecule's behavior, stability, and reactivity, which are crucial for its application in various fields, including material science (Panja et al., 2005).
Safety and Hazards
2-(3-Fluorophenyl)ethanol is classified as a hazardous substance. It can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if irritation persists .
Mechanism of Action
Target of Action
It is known that many bioactive aromatic compounds, including those containing the indole nucleus, bind with high affinity to multiple receptors . This suggests that 2-(3-Fluorophenyl)ethanol may interact with various biological targets, potentially influencing a range of physiological processes.
Mode of Action
Similar compounds have been found to interact with their targets in various ways, such as altering membrane properties, modulating ion channels, enzymes, and receptors
Biochemical Pathways
It’s worth noting that the biotransformation of organofluorine compounds, including fluorinated drugs, by microorganisms has been well-studied . These processes often involve reactions like hydrolysis, hydroxylation, N- and O-dealkylation, and O-methylation
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption and is bbb permeant . It is also an inhibitor of CYP1A2 . More research is needed to fully understand the ADME properties of this compound and their impact on its bioavailability.
Action Environment
It is known that the broad application of similar compounds arises from their exceptionally mild and functional group tolerant reaction conditions, and the relatively stable, readily prepared, and generally environmentally benign nature of the organoboron reagents
properties
IUPAC Name |
2-(3-fluorophenyl)ethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FO/c9-8-3-1-2-7(6-8)4-5-10/h1-3,6,10H,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZNBGEKFZCWVES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80341448 | |
Record name | 2-(3-Fluorophenyl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80341448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52059-53-7 | |
Record name | 2-(3-Fluorophenyl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80341448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(3-Fluorophenyl)ethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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